N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide

• IUPAC Name: N,N-diethyl-6-nitro-1,1-dioxo-1,2-benzothiazol-3-amine
• InChI: InChI=1S/C11H13N3O4S/c1-3-13(4-2)11-9-6-5-8(14(15)16)7-10(9)19(17,18)12-11/h5-7H,3-4H2,1-2H3
• InChI Key: YPTHWVGBJQUCBJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NS(=O)(=O)C2=C1C=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C11H13N3O4S
• Molecular Weight: 283.31 g/mol

Description

N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide, also known as NBDA, is a chemical compound that has been gaining attention in scientific research due to its potential therapeutic applications. NBDA belongs to the family of benzisothiazole derivatives, which have been found to exhibit various biological activities. In

Mechanism of Action

The exact mechanism of action of N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide is not fully understood. However, studies have suggested that N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide exerts its biological activities by modulating various signaling pathways. For instance, N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide has been found to activate the caspase-3 pathway, which leads to apoptosis in cancer cells. N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide has also been found to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. Moreover, N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide has been found to inhibit the activity of bacterial enzymes such as DNA gyrase, which is involved in DNA replication.
Biochemical and Physiological Effects
N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide has been found to exhibit various biochemical and physiological effects. In a study conducted by Li et al., N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide was found to induce apoptosis in cancer cells by activating the caspase-3 pathway. The study also revealed that N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide inhibited the migration and invasion of cancer cells by downregulating the expression of matrix metalloproteinases. Moreover, N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide has also been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. In addition, N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide has been found to exhibit antimicrobial activity against various bacterial strains such as Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

One of the advantages of using N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide in lab experiments is its high potency and selectivity towards cancer cells. N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide has been found to exhibit antitumor activity at low concentrations, which makes it a promising candidate for cancer therapy. Moreover, N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide has also been found to exhibit antimicrobial activity against various bacterial strains, which makes it a potential candidate for the development of new antibiotics. However, one of the limitations of using N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide in lab experiments is its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

For the research on N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide include the development of new derivatives with improved solubility and bioavailability, investigation of its mechanism of action, and evaluation of its safety and toxicity in preclinical and clinical studies.

Synthesis Methods

The synthesis of N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide involves the reaction of 6-nitro-1,2-benzisothiazol-3-amine with diethylamine in the presence of hydrogen peroxide. The reaction takes place at room temperature and yields N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide as a yellow solid with a melting point of 180-182°C. The purity of the compound can be confirmed by various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide has been found to exhibit various biological activities such as antitumor, anti-inflammatory, and antimicrobial properties. In a study conducted by Cheng et al., N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide was found to inhibit the growth of various cancer cells such as MCF-7, A549, and HepG2. The study also revealed that N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide induced apoptosis in cancer cells by activating the caspase-3 pathway. Another study conducted by Liu et al. demonstrated that N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide exhibited anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. In addition, N,N-diethyl-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide has also been found to exhibit antimicrobial activity against various bacterial strains such as Staphylococcus aureus and Escherichia coli.